Cas no 92866-00-7 (1-Ethynyl-4-(phenylethynyl)benzene)

1-Ethynyl-4-(phenylethynyl)benzene structure

92866-00-7 structure

Product Name:1-Ethynyl-4-(phenylethynyl)benzene

CAS No:92866-00-7

MF:C₁₆H₁₀

MW:202.250604152679

MDL:MFCD27665710

CID:752985

PubChem ID:253660199

Update Time:2024-10-26

1-Ethynyl-4-(phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-ethynyl-4-(phenylethynyl)-
- 1-Ethynyl-4-(phenylethynyl)benzene
- 1-ethynyl-4-(2-phenylethynyl)benzene
- 4-Ethynyldiphenylacetylene
- 1-(4-Ethynylphenyl)-2-phenylacetylene
- 4-(phenylethynyl)phenylacetylene
- [4-(Phenylethynyl)phenyl]ethyne
- WAUKYPQSFIENDE-UHFFFAOYSA-N
- E0967
- 1-Ethynyl-4-(2-phenylethynyl)benzene (ACI)
- Benzene, 1-ethynyl-4-(phenylethynyl)- (7CI, 9CI)
- [p-(Phenylethynyl)phenyl]acetylene
- p-Ethynyltolane
- YSWG397
- CS-0169895
- DTXSID60460868
- T73075
- AKOS030228731
- MFCD27665710
- SY056503
- 92866-00-7
- AS-61834
- 1-Ethynyl-4-phenylethynyl-benzene
- MDL： MFCD27665710
- Inchi： 1S/C16H10/c1-2-14-8-10-16(11-9-14)13-12-15-6-4-3-5-7-15/h1,3-11H
- InChI Key： WAUKYPQSFIENDE-UHFFFAOYSA-N
- SMILES： C#CC1C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 202.078250319g/mol
Monoisotopic Mass: 202.078250319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: 88.0 to 92.0 deg-C
λmax: 318(Benzene)(lit.)

1-Ethynyl-4-(phenylethynyl)benzene Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

1-Ethynyl-4-(phenylethynyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E940405-10mg	1-Ethynyl-4-(phenylethynyl)benzene	92866-00-7		10mg	$ 50.00	2022-06-05
TRC	E940405-50mg	1-Ethynyl-4-(phenylethynyl)benzene	92866-00-7		50mg	$ 135.00	2022-06-05
TRC	E940405-100mg	1-Ethynyl-4-(phenylethynyl)benzene	92866-00-7		100mg	$ 230.00	2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X63405-50mg	1-ethynyl-4-(2-phenylethynyl)benzene	92866-00-7	≥98%(GC)	50mg	¥38.0	2023-09-05
eNovation Chemicals LLC	D754148-5g	1-ethynyl-4-(phenylethynyl)benzene	92866-00-7	98.0%	5g	$200	2024-06-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0967-200MG	1-Ethynyl-4-(phenylethynyl)benzene	92866-00-7	>98.0%(GC)	200mg	¥120.00	2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E0967-200mg	1-Ethynyl-4-(phenylethynyl)benzene	92866-00-7	98.0%(GC)	200mg	￥150.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E0967-1g	1-Ethynyl-4-(phenylethynyl)benzene	92866-00-7	98.0%(GC)	1g	￥590.0	2022-06-10
abcr	AB474408-250 mg	1-Ethynyl-4-(phenylethynyl)benzene, 98%; .	92866-00-7	98%	250MG	€150.40	2023-07-18
abcr	AB474408-1 g	1-Ethynyl-4-(phenylethynyl)benzene, 98%; .	92866-00-7	98%	1g	€232.40	2023-07-18

1-Ethynyl-4-(phenylethynyl)benzene Production Method

Production Method 1

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 6 h, rt

Reference

: Self-assembled nanostructures of linear arylacetylenes and their aza-substituted analogues

Xu, Jia-Ju; Yang, Xiong-Bo; Feng, Hua; Wang, Yu-Long; Shan, Hai-Quan; et al, AIP Advances, 2016, 6(6),

Production Method 2

1070319-00-4

92866-00-7

Reaction Conditions

1.1 Catalysts: Methanol , Tetrabutylammonium hydroxide Solvents: Toluene ; 5 min, 75 °C

Reference

: A rapid and efficient synthetic route to terminal arylacetylenes by tetrabutylammonium hydroxide and methanol-catalyzed cleavage of 4-aryl-2-methyl-3-butyn-2-ols

Li, Jie; Huang, Pengcheng, Beilstein Journal of Organic Chemistry, 2011, 7, 426-431

Production Method 3

1070319-00-4

92866-00-7

Reaction Conditions

1.1 Reagents: Tetrabutylammonium hydroxide Solvents: Methanol , Toluene ; 1 h, 75 °C
1.2 Reagents: Acetic acid ; neutralized

Reference

: Novel monomers applicable to a compensation film, an optical film, and a display device

, United States, , ,

Production Method 4

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Dichloromethane ; overnight, rt

Reference

: Multiple self-assembled nanostructures from an oligo(p-phenyleneethynylene) containing rod-coil-rod triblock copolymer

Li, Kun; Wang, Qing, Chemical Communications (Cambridge, 2005, (38), 4786-4788

Production Method 5

1070319-00-4

92866-00-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Toluene , 1,2-Dimethoxyethane ; 2 h, 70 °C

Reference

: Process for the preparation of substituted phenylacetylenes via deprotection of 2-methyl-4-aryl-3-butyn-2-ols

, China, , ,

Production Method 6

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Dichloromethane ; rt
1.2 Reagents: Water

Reference

: Three-terminal field-controlled molecular devices

, World Intellectual Property Organization, , ,

Production Method 7

7608-18-6

766-96-1

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Tributylmethoxystannane Solvents: Tetrahydrofuran ; 4.5 h, reflux
1.2 Catalysts: Tri-tert-butylphosphine , Tris(dibenzylideneacetone)dipalladium ; 8 h, rt

Reference

: A one-pot method for the synthesis of phenylalkynyl-substituted terminal alkynes by deprotection/stannylation followed by a Migita-Kosugi-Stille coupling

Peng, Li-fen; Wang, Bing-hao; Wang, Ming; Tang, Zi-long; Jiang, Yan-zi; et al, Journal of Chemical Research, 2018, 42(5), 235-238

Production Method 8

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Tetrahydrofuran

Reference

: Selective and efficient access to ortho, meta and para ring-substituted phenylacetylene derivatives R-[CC-C6H4]x-Y (Y = H, NO2, CN, I, NH2)

Lavastre, Olivier; Cabioch, Sandrine; Dixneuf, Pierre H.; Vohlidal, Jiri, Tetrahedron, 1997, 53(22), 7595-7604

Production Method 9

7608-18-6

766-99-4

92866-00-7

Reaction Conditions

1.1 Reagents: Tributylmethoxystannane Catalysts: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 5 h, reflux; reflux → rt
1.2 Catalysts: Tri-tert-butylphosphine , Tris(dibenzylideneacetone)dipalladium Solvents: Tetrahydrofuran ; rt

Reference

: One-Pot Transformation of Ph2P(O)-Protected Ethynes: Deprotection Followed by Transition Metal-Catalyzed Coupling

Peng, Lifen; Xu, Feng; Suzuma, Yoshinori; Orita, Akihiro; Otera, Junzo, Journal of Organic Chemistry, 2013, 78(24), 12802-12808

Production Method 10

147492-76-0

92866-00-7

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 3 h, rt
1.2 Reagents: Water

Reference

: Investigation of poly(phenylacetylene) derivatives for carbon precursor with high carbon yield and good solubility

Sengeh, Joseph Vandy; Agboola, Olumide D.; Li, Houxiang; Zhu, Wei; Mike Chung, T. C., European Polymer Journal, 2021, 147,

Production Method 11

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

: Chemoselective Synthesis of 1,1-Disubstituted Vinyl Triflates from Terminal Alkynes Using TfOH in the Presence of TMSN3

Tummatorn, Jumreang ; Punjajom, Kunlayanee; Rodphon, Warabhorn; Ruengsangtongkul, Sureeporn; Chaisan, Nattawadee; et al, Organic Letters, 2019, 21(12), 4694-4697

Production Method 12

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 4 h, rt

Reference

: Fluoro-substituted phenyleneethynylenes: acetylenic n-type organic semiconductors

Matsuo, Daisuke; Yang, Xin; Hamada, Akiko; Morimoto, Kyo; Kato, Takuji; et al, Chemistry Letters, 2010, 39(12), 1300-1302

Production Method 13

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Dichloromethane ; overnight, rt

Reference

: Combinatorial synthesis of oligo(phenylene ethynylene)s

Hwang, Jiunn-Jye; Tour, James M., Tetrahedron, 2002, 58(52), 10387-10405

Production Method 14

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Methanol , Dichloromethane ; 6 h, rt

Reference

: Enhanced Emission in Self-Assembled Phenyleneethynylene Derived π-Gelators

Das, Gourab ; Thirumalai, Rajasekaran; Vedhanarayanan, Balaraman ; Praveen, Vakayil K. ; Ajayaghosh, Ayyappanpillai, Advanced Optical Materials, 2020, 8(14),

Production Method 15

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; rt → 50 °C; 50 °C

Reference

: Dielectric polymer compositions containing phenylactylene (di)adamantane monomer for microelectronic applications

, World Intellectual Property Organization, , ,

Production Method 16

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; rt → 50 °C; 3 h, 50 °C; cooled
1.2 Solvents: Dichloromethane ; 30 min, cooled

Reference

: Compositions and methods for thermosetting acetylenic monomers in organic compositions

, United States, , ,

Production Method 17

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 1.5 h, rt

Reference

: Synthesis and spectroscopic studies of arylethynylsilanes

Shao, Guang; Orita, Akihiro; Nishijima, Koji; Ishimaru, Kanako; Takezaki, Makoto; et al, Chemistry - An Asian Journal, 2007, 2(4), 489-498

Production Method 18

147492-76-0

92866-00-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Dichloromethane ; rt; 12 h, rt

Reference

: Synthesis of a Homopolymer of Oligo(p-phenyleneethynylene) Attached to Alternate Carbons of a Main Chain Polyethylene and Its Liquid-Crystalline and Optical Properties

Wang, Wen-Zhong; Huang, Peng-Cheng, Journal of Macromolecular Science, 2013, 52(5), 701-715

Production Method 19

766-96-1

1066-54-2

92866-00-7

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 7 h, rt
1.2 Reagents: Potassium hydroxide Solvents: Methanol , Chloroform , Water ; 0.5 h, rt

Reference

: New fluorophores with rod-shaped polycyano π-conjugated structures: Synthesis and photophysical properties

Yamaguchi, Yoshihiro; Ochi, Takanori; Wakamiya, Tateaki; Matsubara, Yoshio; Yoshida, Zen-Ichi, Organic Letters, 2006, 8(4), 717-720

Production Method 20

1066-54-2

13667-12-4

92866-00-7

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 24 h, 80 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 1 h, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Cu(I) catalysis for selective condensation/bicycloaromatization of two different arylalkynes: direct and general construction of functionalized C-N axial biaryl compounds

Shang, Qian; Tang, Haifang; Liu, Yongping; Yin, MingMing; Su, Lebin; et al, Chemical Science, 2022, 13(1), 263-273